Cas no 18591-57-6 (5,6-Diphenylpyrazinol)

• Product Name: 5,6-Diphenylpyrazinol
• CAS No: 18591-57-6
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• MDL: MFCD00234902
• CID: 96115
• PubChem ID: 619180
• Update Time: 2025-09-18

5,6-Diphenylpyrazinol Chemical and Physical Properties

Names and Identifiers

• 5,6-Diphenylpyrazin-2-ol
• 2(1H)-Pyrazinone, 5,6-diphenyl-
• 1.2-Dihydro-2-oxo-3.5-diphenylpyrazin
• 2,3-Diphenyl-6-hydroxypyrazine
• 5,6-Diphenyl-1H-pyrazin-2-on
• 5,6-diphenyl-2(1H)-pyrazinone
• 5,6-Diphenyl-2-pyrazinol
• 5,6-diphenylpyrazin-2-(1H)-one
• 5.6-Diphenyl-pyrazin-2-on
• 5,6-Diphenylpyrazinol
• 5,6-diphenylpyrazin-2(1H)-one
• 5,6-diphenyl-1H-pyrazin-2-one
• 5,6-Diphenyl-2-hydroxypyrazine
• 2-hydroxy-5,6-diphenylpyrazine
• LTWBZUZTTUVPIM-UHFFFAOYSA-N
• ChemDiv2_002136
• 5,6-Diphenylpyrazine-2-ol
• 5,6-Diphenyl-2-pyrazinol #
• HMS1375B02
• 5,6-diphenyl-pyrazin-2(1h)-one
• BCP14935
• STK767612
• Pyrazine, 2,3-diphenyl-5-hydroxy-
• SBB100424
• 2(1H)-Pyrazinone, 5,6-di
• SY115553
• 18591-57-6
• CS-M3067
• SR-01000537712-1
• AC-907/25005315
• DTXSID20347222
• CCG-329616
• MFCD00234902
• FT-0729415
• AMY255
• SR-01000537712
• DS-13123
• SCHEMBL1888851
• Pyrazinol, 5,6-diphenyl- (8CI); 2-Hydroxy-5,6-diphenylpyrazine; 5,6-Diphenyl-2(1H)-pyrazinone; 5,6-Diphenyl-2-hydroxypyrazine
• AKOS001730602
• DB-011395
• UDF33L2N57

• MDL： MFCD00234902
• Inchi： 1S/C16H12N2O/c19-14-11-17-15(12-7-3-1-4-8-12)16(18-14)13-9-5-2-6-10-13/h1-11H,(H,18,19)
• InChI Key： LTWBZUZTTUVPIM-UHFFFAOYSA-N
• SMILES： O=C1C=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 248.09500
• Monoisotopic Mass: 248.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 247-248 ºC (methanol )
• Boiling Point: 492.2°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.634
• Solubility: Insuluble (5.2E-3 g/L) (25 ºC),
• PSA: 45.75000
• LogP: 3.10390
• Vapor Pressure: No data available

5,6-Diphenylpyrazinol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H360 (100%)
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines